Cas no 4230-97-1 (Octanoic acid,2-propen-1-yl ester)

Octanoic acid,2-propen-1-yl ester structure
4230-97-1 structure
Product Name:Octanoic acid,2-propen-1-yl ester
CAS No:4230-97-1
MF:C11H20O2
MW:184.275303840637
CID:331347
Update Time:2026-05-14

Octanoic acid,2-propen-1-yl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid,2-propen-1-yl ester
    • ALLYL CAPRYLATE
    • prop-2-enyl octanoate
    • 2-Propenyl octanoate
    • 2-Propenyl octylate
    • allyl octanoate
    • Allyl octylate
    • EINECS 224-184-9
    • FEMA No. 2037
    • Octanoic acid,2-propenyl ester
    • OCTANOIC ACID,ALLYL ESTER
    • Octansaeure-allylester
    • NSC 32645
    • Octanoic acid allyl ester
    • Inchi： InChI=1S/C11H20O2/c1-3-5-6-7-8-9-11(12)13-10-4-2/h4H,2-3,5-10H2,1H3
    • InChI Key： PZGMUSDNQDCNAG-UHFFFAOYSA-N
    • SMILES： CCCCCCCC(OCC=C)=O

Computed Properties

  • Exact Mass: 184.14600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 9
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 26.3

Experimental Properties

  • Color/Form: Colorless or light yellow transparent liquid
  • Density: 0.883
  • Melting Point: -58.7°C (estimate)
  • Boiling Point: 234 ºC
  • Flash Point: 95 ºC
  • Refractive Index: n20/D 1.432(lit.)
  • PSA: 26.30000
  • LogP: 3.07610
  • FEMA: 2037 | ALLYL OCTANOATE
  • Solubility: Uncertain

Octanoic acid,2-propen-1-yl ester Security Information

  • WGK Germany：3
  • Hazard Category Code： R36/37/38
  • Safety Instruction： S26; S36
  • RTECS：RH0365000
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

Octanoic acid,2-propen-1-yl ester Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Octanoic acid,2-propen-1-yl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03974-SAmPLE
Octanoic acid,2-propen-1-yl ester
 4230-97-1
SAmPLE
 ¥768.0 2021-09-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03974-9kg
Octanoic acid,2-propen-1-yl ester
 4230-97-1
9kg
 ¥9868.0 2021-09-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
SA03974-1kg
Octanoic acid,2-propen-1-yl ester
 4230-97-1
1kg
 ¥1938.0 2021-09-03
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
W203718-SAMPLE-K
Octanoic acid,2-propen-1-yl ester
 4230-97-1 ≥99%
587.6 2021-05-17
abcr
AB109783-10 g
Allyl octanoate (Allyl caprylate)
 4230-97-1
10g
 €88.00 2021-09-17
abcr
AB109783-25 g
Allyl octanoate (Allyl caprylate)
 4230-97-1
25g
 €151.80 2021-09-17

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